Cas no 1133115-30-6 (5-BROMO-4-THIOCYANATO-2-(TRIFLUOROMETHOXY)ANILINE)

• Product Name: 5-BROMO-4-THIOCYANATO-2-(TRIFLUOROMETHOXY)ANILINE
• CAS No: 1133115-30-6
• MF: C₈H₄BrF₃N₂OS
• MW: 313.094369888306
• MDL: MFCD11855818
• CID: 856863
• PubChem ID: 46739317
• Update Time: 2025-04-19

5-BROMO-4-THIOCYANATO-2-(TRIFLUOROMETHOXY)ANILINE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-THIOCYANATO-2-(TRIFLUOROMETHOXY)ANILINE
• 4-Amino-2-bromo-5-(trifluoromethoxy)phenylthiocyanate
• [4-amino-2-bromo-5-(trifluoromethoxy)phenyl] thiocyanate
• 1133115-30-6
• 4-Amino-2-bromo-5-(trifluoromethoxy)phenyl thiocyanate
• AKOS015834028
• SB82684
• MFCD11855818
• CS-0212118
• BS-25115
• DTXSID60674928

• MDL： MFCD11855818
• Inchi： 1S/C8H4BrF3N2OS/c9-4-1-5(14)6(15-8(10,11)12)2-7(4)16-3-13/h1-2H,14H2
• InChI Key： WPSWDDCBPNXWHN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1SC#N)OC(F)(F)F)N

Computed Properties

• Exact Mass: 311.91800
• Monoisotopic Mass: 311.91798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 84.34000
• LogP: 4.08428